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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. 70800, scientifically known as Indanthrone, is a polycyclic aromatic organic compound with

the molecular formula C₂₈H₁₄N₂O₄ and CAS number 81-77-6.[1] A member of the

anthraquinone family of dyes, it is widely recognized for its exceptional stability to light and

heat.[2] While its primary application lies in the pigment and textile industries as a blue vat dye,

its unique electronic properties have led to investigations into its potential as an organic

semiconductor and photocatalyst.[1] This guide provides a comprehensive overview of the

technical data and experimental protocols related to Indanthrone, with a focus on its chemical

and physical properties, synthesis, and potential areas of research interest for the scientific

community.

Chemical and Physical Properties
Indanthrone is a dark blue solid with a metallic luster.[2] Its robust molecular structure

contributes to its high thermal stability and general insolubility in water and common organic

solvents.[1][2] Detailed physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of C.I. 70800 (Indanthrone)
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Property Value Reference(s)

Molecular Formula C₂₈H₁₄N₂O₄ [1]

Molar Mass 442.43 g/mol [1]

CAS Number 81-77-6 [2]

Appearance
Dark blue solid, blue needles

with metallic luster
[1][2]

Melting Point 470-500 °C (decomposes) [1]

Density 1.6 g/mL [1]

Solubility

Insoluble in water and alcohol.

Slightly soluble in hot

chloroform, o-chlorophenol,

and quinoline. Soluble in

concentrated sulfuric acid.

[2]

UV max 278 nm [3]

Note: Due to the low solubility of Indanthrone, experimental 1H-NMR and 13C-NMR spectral

data for the unmodified compound are not readily available in the literature. The available NMR

data pertains to soluble derivatives.

Experimental Protocols
Synthesis of Indanthrone
The industrial synthesis of Indanthrone typically involves the dimerization of 2-

aminoanthraquinone in a molten alkali medium at high temperatures. The following protocol is

a generalized procedure based on established methods.[1]

Materials:

2-aminoanthraquinone

Potassium hydroxide (KOH)
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An oxidizing agent (e.g., potassium nitrate or air)

Water

Procedure:

A mixture of potassium hydroxide and a small amount of water is heated to create a fused

alkali melt at a temperature between 220-235 °C.

2-aminoanthraquinone is gradually added to the molten potassium hydroxide with constant

stirring.

An oxidizing agent, such as potassium nitrate, can be added to the reaction mixture to

facilitate the oxidative coupling. Alternatively, air can be bubbled through the mixture.

The reaction is allowed to proceed for several hours until the dimerization and subsequent

cyclization are complete.

The reaction mass is then cooled and diluted with water.

The crude Indanthrone precipitates and is collected by filtration.

The collected solid is washed thoroughly with hot water to remove any remaining alkali and

other impurities.

The product is then dried to yield crude Indanthrone.

Diagram 1: Synthesis of Indanthrone from 2-aminoanthraquinone
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Caption: A workflow diagram illustrating the key stages in the synthesis of Indanthrone.

Purification of Indanthrone
Crude Indanthrone can be purified by various methods, including recrystallization from high-

boiling point solvents or through a process involving its leuco form. A common purification

technique involves dissolving the crude product in concentrated sulfuric acid followed by

precipitation.

Materials:

Crude Indanthrone

Concentrated sulfuric acid (98%)

Water

A reducing agent (e.g., sodium hydrosulfite) - for leuco-dye method

An alkali (e.g., sodium hydroxide) - for leuco-dye method
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Procedure (Sulfuric Acid Method):

Crude Indanthrone is dissolved in concentrated sulfuric acid at room temperature with

stirring.

The solution is then carefully and slowly poured into a large volume of cold water with

vigorous agitation.

The purified Indanthrone precipitates out of the solution.

The precipitate is collected by filtration.

The solid is washed extensively with water until the filtrate is neutral to remove all traces of

acid.

The purified Indanthrone is then dried.

Potential Research Applications
While the primary use of Indanthrone is as a pigment, its chemical structure and properties

suggest potential applications in other scientific fields that may be of interest to researchers in

materials science and drug development.

Organic Electronics
Indanthrone has been investigated for its properties as an organic semiconductor.[1] Its planar,

polycyclic aromatic structure allows for π-π stacking in the solid state, which can facilitate

charge transport. This opens up possibilities for its use in organic field-effect transistors

(OFETs), organic photovoltaics (OPVs), and other electronic devices.

Photocatalysis
Anthraquinone derivatives are known to be photochemically active.[4] Indanthrone has been

explored as a photocatalyst, for instance, in the generation of oxygen from water using solar

energy.[1] The mechanism generally involves the absorption of light to form an excited state,

which can then participate in redox reactions.

Diagram 2: General Mechanism of Anthraquinone-based Photocatalysis
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Caption: A simplified diagram of the photocatalytic cycle of an anthraquinone derivative.

Relevance to Drug Development
The anthraquinone scaffold is present in numerous biologically active compounds and

approved drugs, particularly in the realm of oncology.[5][6] Drugs such as doxorubicin and

mitoxantrone, which contain an anthraquinone core, are known to intercalate with DNA and

inhibit topoisomerase II, leading to cytotoxic effects in cancer cells.[6][7]
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While there is a lack of direct studies on the biological activity or cytotoxicity of Indanthrone

itself, its structural similarity to these well-established anticancer agents suggests that it could

be a starting point for the design and synthesis of novel therapeutic agents. Researchers could

explore derivatives of Indanthrone to enhance solubility and introduce functional groups that

may interact with biological targets. However, it is important to note that many anthraquinone-

based drugs exhibit cardiotoxicity, which is a significant consideration in the development of

new analogues.[8]

Safety and Handling
Indanthrone is considered to be of low toxicity. However, as with any chemical, appropriate

safety precautions should be taken in a laboratory setting. It is a fine powder, and inhalation of

dust should be avoided. It is recommended to use personal protective equipment, including

gloves, safety glasses, and a lab coat, when handling this compound. Indanthrone is stable

under normal conditions but may be sensitive to strong oxidizing agents.

Conclusion
C.I. 70800 (Indanthrone) is a well-characterized compound with a rich history in the dye

industry. Its robust chemical nature and interesting photophysical properties make it a

candidate for further investigation in materials science. For drug development professionals,

while Indanthrone itself has no established biological activity, its core anthraquinone structure is

a privileged scaffold in medicinal chemistry. Future research could focus on the synthesis of

soluble Indanthrone derivatives and the evaluation of their biological properties, potentially

leading to the discovery of novel compounds with therapeutic potential. This guide provides a

foundational resource for researchers interested in exploring the chemistry and potential

applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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